Cas no 55409-90-0 (Thiourea, N-(2-ethoxyethyl)-N'-phenyl-)

Thiourea, N-(2-ethoxyethyl)-N'-phenyl- structure
55409-90-0 structure
Product Name:Thiourea, N-(2-ethoxyethyl)-N'-phenyl-
CAS No:55409-90-0
MF:C11H16N2OS
MW:224.322541236877
CID:351987
PubChem ID:2236772
Update Time:2025-04-19

Thiourea, N-(2-ethoxyethyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(2-ethoxyethyl)-N'-phenyl-
    • 1-(2-ethoxyethyl)-3-phenylthiourea
    • DTXSID90367139
    • N-(2-ethoxyethyl)-N'-phenylthiourea
    • 55409-90-0
    • SR-01000298924
    • SR-01000298924-1
    • AKOS000340915
    • Inchi: 1S/C11H16N2OS/c1-2-14-9-8-12-11(15)13-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H2,12,13,15)
    • InChI Key: DCOVEDKIRIJGLX-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NCCOCC

Computed Properties

  • Exact Mass: 224.09848
  • Monoisotopic Mass: 224.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 65.4Ų

Experimental Properties

  • PSA: 33.29
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